Cas no 61337-18-6 (Disulfide, 2,4-dinitrophenyl methyl)

• Product Name: Disulfide, 2,4-dinitrophenyl methyl
• CAS No: 61337-18-6
• MF: C₇H₆N₂O₄S₂
• MW: 246.263538837433
• CID: 483464
• PubChem ID: 12325974
• Update Time: 2025-04-19

Disulfide, 2,4-dinitrophenyl methyl Chemical and Physical Properties

Names and Identifiers

• Disulfide, 2,4-dinitrophenyl methyl
• 1-(methyldisulfanyl)-2,4-dinitrobenzene
• SCHEMBL8379730
• DTXSID10489569
• 61337-18-6

• Inchi： 1S/C7H6N2O4S2/c1-14-15-7-3-2-5(8(10)11)4-6(7)9(12)13/h2-4H,1H3
• InChI Key： DGZRWIPJYVKMHE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])SC

Computed Properties

• Exact Mass: 245.97698
• Monoisotopic Mass: 245.97689902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 142Ų

Experimental Properties

• PSA: 86.28